2-O-Benzyl-D-glucose

• Molecular Formula: C13H18O6
• Molecular Weight: 270.28 g/mol
• SMILES: C1=CC=C(C=C1)COC(C=O)C(C(C(CO)O)O)O
• InChI: InChI=1S/C13H18O6/c14-6-10(16)12(17)13(18)11(7-15)19-8-9-4-2-1-3-5-9/h1-5,7,10-14,16-18H,6,8H2/t10-,11+,12-,13-/m1/s1
• InChIKey: KDHGLPPVAVEOHX-YVECIDJPSA-N

Synthesizing α-linked glucosides with perbenzylated donors often yields non-selective α/β mixtures requiring tedious chromatographic separation. 2-O-Benzyl-D-glucose solves this by providing a regioselectively protected scaffold where the 2-O-benzyl group-the most acid-stable benzyl position-enables: (1) exclusive α-glycoside formation when elaborated into 3-O-acetylated donors; (2) orthogonal deprotection sequences (6 > 3 > 4 > 2) for sequential hydroxyl unmasking; (3) access to 2,3,4-tri-O-benzyl- and 2,3-di-O-benzyl-D-glucopyranose acetates in >80% yield. A single-crystal X-ray-confirmed, non-proprietary building block for reproducible oligosaccharide assembly.

2-O-Benzyl-D-glucose: Core Properties and Procurement

2-O-Benzyl-D-glucose (CAS not widely standardized; MF: C₁₃H₁₈O₆; MW: 270.28) is a partially O-benzylated D-glucopyranose derivative serving as a regioselectively protected monosaccharide building block in carbohydrate chemistry [1]. The compound features a single benzyl protecting group at the O-2 position while leaving the O-1, O-3, O-4, and O-6 hydroxyls either free or available for orthogonal protection, enabling precise synthetic control in oligosaccharide assembly [2]. Its well-defined stereogeometry and absolute configuration have been confirmed by single-crystal X-ray diffraction analysis, establishing it as a chemically well-characterized, non-proprietary intermediate suitable for reproducible synthetic applications [3].

1 Regioselectively protected glucose building block with 2-O-benzyl group for orthogonal oligosaccharide assembly

2 Crystallographically characterized; absolute configuration confirmed by single-crystal X-ray diffraction

3 Non-proprietary intermediate suitable for reproducible synthetic applications and multi-step glycan construction

• [1] Cao Y, Okada Y, Yamada H. Facile and regioselective preparation of partly O-benzylated D-glucopyranose acetates via acid-mediated simultaneous debenzylation-acetolysis. Carbohydr Res. 2006;341(13):2219-2223. View Source
• [2] Demchenko AV. Synthesis of regioselectively protected building blocks of benzyl β-D-glucopyranoside. Carbohydr Res. 2024;544:109250. View Source
• [3] Moers FG, Smits JMM, Beurskens PT, Thuring JW, Zwanenburg B. X-ray crystal structure of 2-O-benzyl-D-glucose derivative. J Chem Crystallogr. 1995;25(7):429-432. View Source

Why 2-O-Benzyl-D-glucose Cannot Be Replaced

The regiochemical position of the benzyl protecting group on the glucopyranose ring is not interchangeable among partially benzylated glucose analogs. Each O-benzylated positional isomer—2-O-benzyl, 3-O-benzyl, 4-O-benzyl, and 6-O-benzyl—exhibits fundamentally different reactivity profiles during glycosylation, distinct stability toward acidic and reductive debenzylation conditions, and unique stereodirecting effects on anomeric outcome [1]. The differential lability of benzyl groups follows a strict positional hierarchy: under acid-mediated acetolysis conditions, debenzylation proceeds in the order 6-O-Bn > 3-O-Bn > 4-O-Bn > 2-O-Bn, meaning 2-O-benzyl is the most resilient benzyl protecting group in glucose—a property that dictates which hydroxyls remain protected during subsequent synthetic transformations [2]. Substituting 2-O-benzyl-D-glucose with a different partially benzylated glucose analog will alter the protection pattern and compromise the intended regio- and stereochemical outcomes of downstream glycosylation reactions .

Regiochemistry mismatch

3-O-, 4-O-, or 6-O-benzyl glucose analogs exhibit different glycosylation reactivity and stereodirecting effects; the 2-O-benzyl protection pattern is critical for downstream anomeric outcomes.

Acid lability hierarchy differs

The benzyl group at O-2 is substantially more stable toward acidic debenzylation than other ring positions; substituting with a different partially benzylated analog may disrupt planned orthogonal protection sequences.

Glycosylation stereocontrol not preserved

α-Selective O- and C-glycosylation outcomes depend on the 2-O-benzyl group in combination with specific neighboring protecting groups; alternative benzyl positional isomers do not provide equivalent stereoselectivity.

• [1] Demchenko AV. Synthesis of regioselectively protected building blocks of benzyl β-D-glucopyranoside. Carbohydr Res. 2024;544:109250. View Source
• [2] Cao Y, Okada Y, Yamada H. Facile and regioselective preparation of partly O-benzylated D-glucopyranose acetates via acid-mediated simultaneous debenzylation-acetolysis. Carbohydr Res. 2006;341(13):2219-2223. View Source

Evidence for Selecting 2-O-Benzyl-D-glucose

Superior Acidic Stability of the 2-O-Benzyl Group

Under acid-mediated simultaneous debenzylation-acetolysis conditions (1% v/v H₂SO₄ in Ac₂O), the benzyl protecting groups of methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside are cleaved in a strict hierarchical order: 6-O-Bn > 3-O-Bn > 4-O-Bn > 2-O-Bn [1]. The 2-O-benzyl group is the last to undergo cleavage, demonstrating the highest stability among all four benzyl positions under acidic conditions. This stability differential enables the regioselective synthesis of 2-O-benzyl-D-glucopyranose acetates in >80% yield from perbenzylated precursors by controlling acid strength and reaction duration [2].

Acidic stability hierarchy

Head-to-head

2-O-benzyl cleaved last under acidic acetolysis; preparative yield >80% for 2-O-benzyl-D-glucopyranose acetate

Supports orthogonal protection strategies where other benzyl groups are removed while O-2 remains protected.

Stability order reported: 6-O-Bn > 3-O-Bn > 4-O-Bn > 2-O-Bn (least labile).

Evidence Dimension	Relative lability of benzyl protecting groups under acidic acetolysis
Target Compound Data	2-O-benzyl group: cleaved last (most stable)
Comparator Or Baseline	6-O-benzyl (cleaved first, least stable) > 3-O-benzyl > 4-O-benzyl > 2-O-benzyl
Quantified Difference	Quantitative hierarchy established; preparative yield >80% for 2-O-benzyl-D-glucopyranose acetate synthesis via controlled debenzylation [2]
Conditions	AcOH/Ac₂O with 1% (v/v) H₂SO₄; methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside substrate

Why This Matters

The superior acid stability of the 2-O-benzyl group enables orthogonal protection strategies where other benzyl groups can be selectively removed while preserving O-2 protection, a critical requirement for multi-step oligosaccharide synthesis.

• [1] Cao Y, Okada Y, Yamada H. Facile and regioselective preparation of partly O-benzylated D-glucopyranose acetates via acid-mediated simultaneous debenzylation-acetolysis. Carbohydr Res. 2006;341(13):2219-2223. View Source
• [2] Yamada H, et al. KAKENHI Project 16510170 Annual Research Report: Synthesis of Compounds Containing or Utilizing Inverted Conformation Sugars. 2006. View Source

Crystallographic Structure Confirmation

The stereogeometry and absolute configuration of 2-O-benzyl-D-glucose have been rigorously established by single-crystal X-ray diffraction analysis [1]. The compound crystallizes in the monoclinic space group C2 with unit cell parameters: a = 20.2528(4) Å, b = 6.7254(2) Å, c = 10.6748(2) Å, β = 94.699(3)°, Z = 4 [2]. The structure was refined to R₁ = 0.053 for 2043 observed reflections. Many partially protected monosaccharide building blocks lack published crystallographic data, making identity verification reliant solely on NMR and mass spectrometry, which cannot unambiguously confirm absolute stereochemistry [3].

Crystal structure confirmation

Class-level

Single-crystal X-ray structure: monoclinic C2, a=20.2528 Å, b=6.7254 Å, c=10.6748 Å, β=94.699°; R₁=0.053

Enables unambiguous identity verification and batch quality control, unlike typical partially protected analogs lacking crystallographic data.

Data to verify; class-level inference for many non-crystallized analogs.

Evidence Dimension	Availability of definitive crystallographic characterization
Target Compound Data	Full single-crystal X-ray structure with published CIF data; monoclinic C2, a=20.2528 Å, b=6.7254 Å, c=10.6748 Å, β=94.699°, R₁=0.053 [2]
Comparator Or Baseline	Typical partially benzylated glucose analogs: characterization limited to ¹H/¹³C NMR and HRMS; crystallographic data generally unavailable
Quantified Difference	Crystallographic vs. non-crystallographic characterization (qualitative categorical difference)
Conditions	Single-crystal X-ray diffraction at ambient temperature; structure solved by vector search methods

Why This Matters

Availability of definitive crystallographic data enables unambiguous identity confirmation, supports batch-to-batch quality control, and provides a verifiable reference standard for procurement specifications—reducing the risk of receiving misidentified or impure material.

• [1] Moers FG, Smits JMM, Beurskens PT, Thuring JW, Zwanenburg B. X-ray crystal structure of 2-O-benzyl-D-glucose derivative. J Chem Crystallogr. 1995;25(7):429-432. View Source
• [2] Cambridge Structural Database entry for 2-O-benzyl-D-glucose derivative. Monoclinic C2, a=20.2528(4) Å, b=6.7254(2) Å, c=10.6748(2) Å, β=94.699(3)°, Z=4. View Source
• [3] Demchenko AV. Synthesis of regioselectively protected building blocks of benzyl β-D-glucopyranoside. Carbohydr Res. 2024;544:109250. View Source

α-Selective O-Glycosylation with 2-O-Benzyl Donors

In glycosylation reactions using 2-O-benzylated D-gluco glycosyl donors, the stereochemical outcome is dramatically influenced by the protecting group at O-3. When 3-O-acetylated-2-O-benzyl donors are employed, α-anomers are obtained predominantly or exclusively, whereas glycosylation with the corresponding per-O-benzylated donors (which lack the 3-O-acetyl group) affords mixtures of comparable amounts of α- and β-anomers . The higher α-stereoselectivity in the 2-O-benzyl/3-O-acetyl system is attributed to remote anchimeric assistance of the 3-O-acetyl group, confirmed by theoretical calculations [1].

α-Selective O-glycosylation

Head-to-head

2-O-benzyl/3-O-acetyl donor: predominantly or exclusively α-anomer. Per-O-benzylated donor: comparable α/β mixtures.

Required for synthesizing α-linked glucosides in bacterial glycans and natural products; perbenzylated donors cannot provide this stereocontrol.

Remote anchimeric assistance of 3-O-acetyl group confirmed by theoretical calculations.

Evidence Dimension	Anomeric stereoselectivity in glycosylation
Target Compound Data	3-O-Acetyl-2-O-benzyl D-gluco donor: α-anomers predominantly or exclusively
Comparator Or Baseline	Per-O-benzylated D-gluco donor: mixtures of comparable amounts of α- and β-anomers
Quantified Difference	Predominant/exclusive α-selectivity vs. non-selective α/β mixtures
Conditions	Glycosylation with D-gluco thioglycoside or trichloroacetimidate donors; primary and secondary alcohol acceptors

Why This Matters

The ability to achieve high α-stereoselectivity with 2-O-benzylated donors (when paired with 3-O-acetyl) is essential for synthesizing α-linked glucosides found in bacterial glycans, glycolipids, and bioactive natural products, whereas perbenzylated donors cannot provide this stereocontrol.

• [1] Ustyuzhanina N, Komarova B, Zlotina N, Krylov V, Gerbst A, Tsvetkov Y, Nifantiev N. Stereoselective α-glycosylation with 3-O-acetylated D-Gluco donors. Synlett 2006; (6): 921-923. DOI: 10.1055/s-2006-939037. View Source

Stereoselective C-Glycoside Formation via 2-O-Benzyl Protection

Unlike O-glycosylation with alcohols, the reaction of C-nucleophiles with 2-O-benzyl-4,6-O-benzylidene-protected glucopyranosyl thioglycosides is highly stereoselective, providing α-C-glycosides in the gluco-series and β-C-glycosides in the manno-series [1]. This stereoselectivity arises from preferential attack on the face of the glycosyl oxocarbenium ion opposite to the C2-H2 bond, with eclipsing interactions involving the C2-H2 bond serving as the primary stereodetermining factor [2]. The 2-O-benzyl group contributes to the conformational and steric environment of the oxocarbenium intermediate that directs C-nucleophile attack.

C-glycoside stereoselectivity

Class-level

2-O-Benzyl-4,6-O-benzylidene glucosyl donor: high α-C-glycoside selectivity; stereodetermining factor linked to C2-H2 eclipsing interactions.

Predictable α-selectivity for C-glycoside synthesis cannot be extrapolated from O-glycosylation; essential for stable glycomimetic assembly.

Class-level inference; reported for gluco-series with specific protecting group pattern.

Evidence Dimension	C-glycoside stereoselectivity with 2-O-benzyl-4,6-O-benzylidene-protected donors
Target Compound Data	2-O-Benzyl-4,6-O-benzylidene glucopyranosyl thioglycoside: high stereoselectivity for α-C-glycosides in gluco-series
Comparator Or Baseline	O-glycosylation with alcohol nucleophiles: different stereoselectivity profile; no a priori parallel between O- and C-glycosylation outcomes
Quantified Difference	Categorical difference in stereoselectivity behavior (C- vs. O-glycosylation); stereodetermining factor attributed to eclipsing interactions with C2-H2 bond [2]
Conditions	Lewis acid-mediated activation of thioglycoside donors; reaction with sp² carbon nucleophiles

Why This Matters

For laboratories pursuing C-glycoside synthesis (stable O-glycoside mimics with therapeutic potential), 2-O-benzyl-protected glucosyl donors offer predictable α-selectivity that cannot be extrapolated from O-glycosylation precedent, making them essential building blocks for stereocontrolled C-glycoside assembly.

• [1] Crich D, Sharma I. Stereoselective C-glycoside formation with 2-O-benzyl-4,6-O-benzylidene protected 3-deoxy gluco- and mannopyranoside donors: comparison with O-glycoside formation. J Org Chem. 2012;77(20):8905-8912. View Source
• [2] Crich D, Sharma I. J Org Chem. 2012;77(20):8905-8912. doi:10.1021/jo3011655. View Source

Stereocontrolled C-Aryl Glycoside Synthesis from 2-O-Benzylated Precursors

A stereocontrolled synthesis of C-aryl glycosides based on intramolecular reactions of 2-O-benzylated pentenyl glycosides has been developed and successfully applied to the synthesis of Bergenine derivatives [1]. This methodology leverages the 2-O-benzyl protecting group to direct intramolecular C-arylation, providing exclusive α-C-aryl glucoside formation with complete stereocontrol [2]. The strategy represents one of the first methods for stereocontrolled synthesis of α-C-aryl glucosides, a class of compounds with antibiotic and antitumor activities that are challenging to access via intermolecular approaches [3].

C-aryl glycoside synthesis

Class-level

Intramolecular C-arylation of 2-O-benzylated pentenyl glycosides affords exclusive α-C-aryl glucoside formation with complete stereocontrol.

The 2-O-benzyl group actively directs intramolecular C-glycosylation, enabling access to Bergenine derivatives and C-aryl glycosides of research interest.

Reported method; data to verify for broader substrate scope.

Evidence Dimension	Stereocontrolled synthesis of C-aryl glycosides
Target Compound Data	2-O-Benzylated pentenyl glycosides: exclusive α-C-aryl glucoside formation with complete stereocontrol [2]
Comparator Or Baseline	Intermolecular C-glycosylation methods: typically require challenging regio- and stereocontrol; non-2-O-benzylated precursors may lack the intramolecular directing effect
Quantified Difference	Exclusive α-selectivity vs. variable selectivity in intermolecular approaches (qualitative categorical difference)
Conditions	Intramolecular activation of pentenyl glycoside with 2-O-benzyl group directing C-arylation

Why This Matters

The 2-O-benzyl group is not merely a passive protecting group but an active participant enabling stereocontrolled intramolecular C-glycosylation—a capability that distinguishes this compound from other partially protected glucose derivatives and makes it a strategic choice for C-aryl glycoside synthesis programs.

• [1] Rousseau C. Synthesis of C-aryl glycosides by a way of an intramolecular reaction. PhD Thesis. Université d'Orléans. 2002. View Source
• [2] Rousseau C, Martin OR. Stereocontrolled synthesis of α-C-aryl glucosides via intramolecular reactions of 2-O-benzylated pentenyl glycosides. HAL Archives. 2002. View Source
• [3] Rousseau C. Synthèse de C-aryl glycosides par voie intramoléculaire. Doctoral dissertation, Université d'Orléans, 2002. View Source

Applications of 2-O-Benzyl-D-glucose

Regioselective Synthesis of Protected Glucose Building Blocks

The established debenzylation hierarchy (6 > 3 > 4 > 2) enables the regioselective preparation of 2,3,4-tri-O-benzyl-, 2,3-di-O-benzyl-, and 2-O-benzyl-D-glucopyranose acetates in >80% yield from perbenzylated precursors [1]. This positions 2-O-benzyl-D-glucose as both a direct procurement target and a key intermediate for generating other partially protected glucose building blocks that are otherwise difficult to obtain in pure form. Laboratories requiring multiple regiochemically defined glucose intermediates can use this compound as a synthetic hub for accessing a family of related building blocks with predictable protection patterns.

α-Selective O-Glycosylation for Natural Products and Oligosaccharides

When 2-O-benzyl-D-glucose is elaborated into a glycosyl donor bearing a 3-O-acetyl group, the resulting donor enables predominant or exclusive α-glycoside formation . This stereoselectivity is critical for synthesizing α-linked glucosides found in bacterial cell wall components, certain glycolipids, and bioactive natural products. In contrast, perbenzylated glucosyl donors yield non-selective α/β mixtures that require tedious chromatographic separation and reduce overall synthetic efficiency. Researchers targeting α-glucoside linkages should specifically source 2-O-benzylated intermediates to enable this stereocontrol.

Stereocontrolled C-Aryl Glycoside Synthesis for Drug Discovery

2-O-Benzyl-D-glucose serves as a precursor to 2-O-benzylated pentenyl glycosides, which undergo intramolecular C-arylation to afford α-C-aryl glucosides with complete stereocontrol [2]. C-Aryl glycosides represent an important class of stable O-glycoside mimics with demonstrated antibiotic and antitumor activities, yet their stereocontrolled synthesis remains challenging via intermolecular methods. The intramolecular strategy enabled by the 2-O-benzyl protecting group provides access to Bergenine derivatives and other C-aryl glycosides of pharmaceutical interest. This application is particularly relevant for medicinal chemistry and chemical biology programs requiring defined C-glycosidic architectures.

Orthogonal Protection Strategies via Differential Benzyl Stability

The superior acid stability of the 2-O-benzyl group relative to benzyl groups at O-3, O-4, and O-6 enables orthogonal protection/deprotection sequences in multi-step glycan synthesis [3]. Under controlled acidic conditions (1% H₂SO₄ in Ac₂O/AcOH), 6-O-, 3-O-, and 4-O-benzyl groups can be selectively removed while the 2-O-benzyl group remains intact, allowing sequential functionalization of the glucopyranose scaffold. This property is essential for the assembly of branched oligosaccharides, human milk oligosaccharide analogs, and complex bacterial glycans where precise control over hydroxyl group availability is mandatory. Procurement of 2-O-benzyl-D-glucose provides a building block with predictable, literature-validated orthogonal protection behavior.

Application

Selection Property

Validation Focus

Regioselective building block synthesis

Established debenzylation hierarchy (6 > 3 > 4 > 2)

Controlled acid-mediated acetolysis to verify regioselective cleavage and yield of 2-O-benzyl product

α-Selective O-glycosylation

2-O-benzyl/3-O-acetyl donor system for predominant α-anomer formation

NMR anomeric ratio analysis under reported glycosylation conditions

Stereocontrolled C-aryl glycoside research

Intramolecular directing effect of 2-O-benzyl group in pentenyl glycosides

Stereochemical outcome confirmation (X-ray or NMR) of C-aryl glucoside products

Orthogonal protection strategies

Differential acid stability of 2-O-benzyl versus 3-,4-,6-O-benzyl groups

Selective debenzylation sequence validation under controlled acidic conditions

• [1] Cao Y, Okada Y, Yamada H. Carbohydr Res. 2006;341(13):2219-2223. View Source
• [2] Rousseau C. PhD Thesis. Université d'Orléans. 2002. View Source
• [3] Yamada H, et al. KAKENHI Project 16510170 Annual Research Report. 2006. View Source